Cas no 154927-02-3 (1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product name: 1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 154927-02-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 2128677
• PubChem ID: 3151097

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde
• SR-01000325673-1
• 5-Methyl-1-(phenylmethyl)-1H-pyrazole-4-carboxaldehyde
• 154927-02-3
• 1-benzyl-5-methylpyrazole-4-carbaldehyde
• DTXSID001207499
• DB-363318
• SR-01000325673
• AKOS000300689
• CS-0324286

• MDL： MFCD07186324
• Inchi： InChI=1S/C12H12N2O/c1-10-12(9-15)7-13-14(10)8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3
• InChI Key： RXFUVCOXOVBENJ-UHFFFAOYSA-N
• SMILES： CC1=C(C=NN1CC2=CC=CC=C2)C=O

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

1-Benzyl-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT